Cas no 857843-06-2 (Hirsutissimiside A)

• Product Name: Hirsutissimiside A
• CAS No: 857843-06-2
• MF: C₂₇H₂₈O₁₂
• MW: 544.504029273987
• CID: 6768098
• Update Time: 2024-03-03

Hirsutissimiside A Chemical and Physical Properties

Names and Identifiers

• Formononetin 7-O-n(6''-ethylmalonyl)-glucopyranoside
• (-)-Hirsutissimiside A
• hirsutissimiside A
• Hirsutissimiside A

• Inchi： 1S/C27H28O12/c1-3-35-21(28)11-22(29)37-13-20-24(31)25(32)26(33)27(39-20)38-16-8-9-17-19(10-16)36-12-18(23(17)30)14-4-6-15(34-2)7-5-14/h4-10,12,20,24-27,31-33H,3,11,13H2,1-2H3/t20-,24+,25+,26-,27-/m1/s1
• InChI Key： WBHHUJMFEZNDBL-KPZQWKJOSA-N
• SMILES： C1(C=C2OC=C(C3C=CC(OC)=CC=3)C(C2=CC=1)=O)O[C@@H]1O[C@H](COC(CC(OCC)=O)=O)[C@H](O)[C@H](O)[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• XLogP3: 0.975

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides